Cas no 14361-93-4 (7-oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane])

• Product Name: 7-oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane]
• CAS No: 14361-93-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1313574
• PubChem ID: 22677099
• Update Time: 2025-06-14

7-oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] Chemical and Physical Properties

Names and Identifiers

• Spiro[7-oxabicyclo[4.1.0]heptane-3,3'-oxetane]
• spiro[7-oxabicyclo[4.1.0]heptane-4,3'-oxetane]
• 7-oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane]
• SCHEMBL5598832
• 14361-93-4
• DTXSID40627538

• Inchi： 1S/C8H12O2/c1-2-8(4-9-5-8)3-7-6(1)10-7/h6-7H,1-5H2
• InChI Key： TVIBBERBBAYNDL-UHFFFAOYSA-N
• SMILES： O1C2CCC3(COC3)CC12

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.8Ų

Additional information on 7-oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane]

Comprehensive Introduction to 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] (CAS No. 14361-93-4)

7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] (CAS No. 14361-93-4) is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its intricate bicyclo[4.1.0]heptane and oxetane rings, exhibits remarkable structural properties that make it a valuable intermediate in synthetic applications. Researchers and industries are increasingly exploring its potential due to its versatility and compatibility with modern green chemistry principles.

The molecular architecture of 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] features a spiro junction, which connects the bicyclo[4.1.0]heptane and oxetane moieties. This configuration imparts unique steric and electronic properties, making it an attractive candidate for designing advanced polymers, pharmaceuticals, and agrochemicals. The compound's CAS No. 14361-93-4 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

In recent years, the demand for sustainable and high-performance materials has surged, driving interest in compounds like 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane]. Its spirocyclic structure offers enhanced thermal stability and mechanical strength, making it ideal for applications in coatings, adhesives, and composites. Additionally, its potential as a bio-based building block aligns with the global shift toward eco-friendly alternatives, a topic frequently discussed in forums and academic circles.

One of the most intriguing aspects of 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] is its role in pharmaceutical research. The oxetane ring is known for its ability to improve the metabolic stability and bioavailability of drug molecules. As a result, this compound is being investigated for its potential in developing next-generation therapeutics, particularly in oncology and neurology. The combination of its bicyclic and spirocyclic frameworks opens new avenues for drug design, addressing common challenges like solubility and target specificity.

From a synthetic perspective, the preparation of 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] involves sophisticated methodologies, including ring-closing metathesis and photochemical cyclization. These techniques highlight the compound's complexity and the ingenuity required to access its framework. Researchers often search for optimized synthetic routes to improve yields and reduce environmental impact, reflecting the broader trend toward green synthesis in chemical manufacturing.

The compound's CAS No. 14361-93-4 is also associated with its use in advanced material science. For instance, its incorporation into polymer matrices can enhance properties like toughness and flexibility, making it suitable for high-performance applications in aerospace and automotive industries. The spirocyclic motif is particularly valued for its ability to reduce crystallinity while maintaining structural integrity, a feature highly sought after in material design.

In conclusion, 7-Oxaspiro[bicyclo[4.1.0]heptane-3,3'-oxetane] (CAS No. 14361-93-4) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug development to material engineering—underscore its importance in contemporary science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainability and technology.